Cas no 39482-50-3 (2,2,4-trimethylpent-4-enal)

• Product Name: 2,2,4-trimethylpent-4-enal
• CAS No: 39482-50-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1507693
• PubChem ID: 11007906
• Update Time: 2025-06-08

2,2,4-trimethylpent-4-enal Chemical and Physical Properties

Names and Identifiers

• 4-Pentenal, 2,2,4-trimethyl-
• 2,2,4-trimethylpent-4-enal
• EN300-1217988
• AKOS022504482
• 39482-50-3
• F2147-6442
• SCHEMBL9508196

• Inchi： 1S/C8H14O/c1-7(2)5-8(3,4)6-9/h6H,1,5H2,2-4H3
• InChI Key： XEPXJFGILQDRGH-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CC(=C)C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2,2,4-trimethylpent-4-enal

2,2,4-Trimethylpent-4-enal (CAS No. 39482-50-3): A Comprehensive Overview

2,2,4-Trimethylpent-4-enal (CAS No. 39482-50-3) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a conjugated double bond and a carbonyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and fine chemicals.

The chemical formula of 2,2,4-trimethylpent-4-enal is C₈H₁₄O. Its molecular weight is approximately 126.19 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic odor. It is soluble in most organic solvents but has limited solubility in water. These physical properties make it suitable for use in a wide range of applications, from laboratory research to industrial processes.

In the realm of organic synthesis, 2,2,4-trimethylpent-4-enal serves as a key building block for the preparation of complex molecules. Its conjugated double bond and carbonyl group provide multiple reactive sites that can be exploited for various chemical transformations. For instance, the double bond can undergo addition reactions with nucleophiles or electrophiles, while the carbonyl group can participate in condensation reactions or be reduced to form alcohols or further oxidized to carboxylic acids.

Recent research has highlighted the potential of 2,2,4-trimethylpent-4-enal in the development of new pharmaceuticals. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2,2,4-trimethylpent-4-enal demonstrated significant inhibition of pro-inflammatory cytokines in vitro. This finding suggests that these derivatives could be further explored as potential therapeutic agents for inflammatory diseases.

In addition to its pharmaceutical applications, 2,2,4-trimethylpent-4-enal has found utility in the fragrance and flavor industry. The compound's unique odor profile makes it an attractive candidate for use in perfumes and food additives. Researchers have investigated the sensory properties of 2,2,4-trimethylpent-4-enal and its derivatives to optimize their use in consumer products. A study published in the Journal of Agricultural and Food Chemistry evaluated the impact of different structural modifications on the olfactory perception of these compounds, providing valuable insights for product development.

The environmental impact of 2,2,4-trimethylpent-4-enal is also an important consideration. Studies have been conducted to assess its biodegradability and potential ecotoxicity. Results indicate that under appropriate conditions, the compound can be effectively degraded by microorganisms. However, it is crucial to implement proper handling and disposal practices to minimize any potential environmental risks.

In conclusion, 2,2,4-trimethylpent-4-enal (CAS No. 39482-50-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and consumer products. Its unique chemical structure provides numerous opportunities for further research and development. As new studies continue to uncover its potential benefits and applications, 2,2,4-trimethylpent-4-enal is poised to play an increasingly important role in various scientific and industrial fields.